4-(4-bromophenyl)-N-(2,4-dimethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: 4-(4-bromophenyl)-N-(2,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H20BrN3O3S/c1-11-17(18(24-20(28)22-11)12-4-6-13(21)7-5-12)19(25)23-15-9-8-14(26-2)10-16(15)27-3/h4-10,18H,1-3H3,(H,23,25)(H2,22,24,28)
• InChI Key: SLBXEUKKZYJKRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=S)N1)C2=CC=C(C=C2)Br)C(=O)NC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C20H20BrN3O3S
• Molecular Weight: 462.4 g/mol
• CAS No.: 431072-42-3

Description

4-(4-bromophenyl)-N-(2,4-dimethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H20BrN3O3S and its molecular weight is 462.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Catalysis

• The compound is utilized in synthesizing N,4-diaryl-6-methyl-1-methyl(phenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides, where sodium hydrogen sulfate acts as a catalyst. This reaction demonstrates its role in facilitating the creation of complex organic structures, especially in the field of heterocyclic chemistry (Gein, Zamaraeva, & Dmitriev, 2018).

Structural and Conformational Analysis

• Advanced techniques such as X-ray crystal structure analysis and density functional theory (DFT) are employed for the structural and electronic characterizations of 1,2,3,4-tetrahydropyrimidine derivatives, including a compound closely related to the specified chemical. These studies help understand the molecular configuration and properties, which are crucial for applications in material science and molecular engineering (Memarian et al., 2013).

Antimicrobial Activities

• Derivatives of 4-(4-bromophenyl)-N-(2,4-dimethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide have been synthesized and evaluated for their antimicrobial activities. Such studies are significant in the field of medicinal chemistry, exploring the potential of these compounds in fighting bacterial and fungal infections (Akbari et al., 2008).

Pharmaceutical Applications

• Research into the synthesis of various dihydropyrimidines, including derivatives of the specified compound, reveals their potential biological activities. This includes exploration in the realms of anti-hypertensive, anti-inflammatory, and analgesic agents. These studies highlight the compound's relevance in the development of new therapeutic drugs (Rana, Kaur, & Kumar, 2004).

Crystallography and Material Science

• The compound is utilized in spectroscopic, thermal, and dielectric studies, which are important in material science. Understanding the crystal structure and properties of such compounds can lead to developments in fields like electronics and nanotechnology (Vyas et al., 2013).